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Compound of Interest

Compound Name: 5-Phenylundecane

Cat. No.: B1205318 Get Quote

An In-depth Technical Guide to 5-
Phenylundecane
This guide provides a comprehensive overview of the chemical and physical properties of 5-
Phenylundecane, tailored for researchers, scientists, and professionals in drug development.

It includes a summary of its properties, detailed experimental protocols, and visualizations of

synthetic pathways.

Chemical and Physical Properties
5-Phenylundecane is an alkylbenzene compound characterized by an undecane chain

substituted with a phenyl group at the fifth position.[1] Its properties are summarized in the

table below.
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Property Value Source

Molecular Formula C₁₇H₂₈ [1][2][3]

Molecular Weight 232.40 g/mol [1][2][3]

IUPAC Name undecan-5-ylbenzene [1][3]

CAS Number 4537-15-9 [1][2][4]

Boiling Point
306.00 to 307.00 °C @ 760.00

mm Hg (estimated)
[4]

Vapor Pressure 0.00155 mmHg [1]

Flash Point
274.00 °F (134.30 °C)

(estimated)
[4]

logP (o/w) 7.450 [4]

Solubility in water
0.01282 mg/L @ 25 °C

(estimated)
[4]

Appearance Neat [2]

Experimental Protocols
A. Synthesis of 5-Phenylundecane

Two common methods for the synthesis of 5-Phenylundecane are Friedel-Crafts alkylation

and Grignard reagent-mediated alkylation.[5]

i. Friedel-Crafts Alkylation

This method involves the reaction of benzene with a suitable alkylating agent, such as 5-

chloroundecane, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

Materials: Benzene, 5-chloroundecane, anhydrous aluminum chloride, anhydrous solvent

(e.g., carbon disulfide or nitrobenzene), hydrochloric acid, sodium bicarbonate solution,

anhydrous sodium sulfate, distillation apparatus.
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Procedure:

A solution of 5-chloroundecane in the anhydrous solvent is prepared in a round-bottom

flask equipped with a reflux condenser and a dropping funnel.

The flask is cooled in an ice bath, and anhydrous aluminum chloride is added portion-wise

with stirring.

Benzene is then added dropwise from the dropping funnel.

After the addition is complete, the reaction mixture is stirred at room temperature for a

specified time and then refluxed to ensure complete reaction.

The reaction is quenched by pouring the mixture over crushed ice and hydrochloric acid.

The organic layer is separated, washed with water, sodium bicarbonate solution, and

again with water.

The organic layer is dried over anhydrous sodium sulfate.

The solvent is removed by distillation, and the crude 5-Phenylundecane is purified by

vacuum distillation.

ii. Grignard Reagent-Mediated Alkylation

This synthesis involves the reaction of a Grignard reagent, such as butylmagnesium bromide,

with a suitable electrophile like 1-phenyl-1-heptanone.

Materials: Magnesium turnings, 1-bromobutane, anhydrous diethyl ether, 1-phenyl-1-

heptanone, saturated ammonium chloride solution, distillation apparatus.

Procedure:

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,

and a mechanical stirrer, magnesium turnings and anhydrous diethyl ether are placed.

A solution of 1-bromobutane in anhydrous diethyl ether is added dropwise to initiate the

formation of the Grignard reagent (butylmagnesium bromide).
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Once the Grignard reagent is formed, a solution of 1-phenyl-1-heptanone in anhydrous

diethyl ether is added dropwise at a controlled temperature.

The reaction mixture is stirred and then refluxed.

The reaction is quenched by the slow addition of saturated ammonium chloride solution.

The ether layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine and dried over anhydrous sodium

sulfate.

The solvent is evaporated, and the resulting alcohol is dehydrated and reduced to yield 5-
Phenylundecane. Purification is achieved through column chromatography or vacuum

distillation.

B. Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard technique for the identification and quantification of 5-Phenylundecane.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., FINNIGAN-

MAT 4500).[1]

Column: A non-polar capillary column is typically used.[1]

Carrier Gas: Helium or hydrogen.

Injection: A small volume of the sample, dissolved in a suitable solvent, is injected into the

GC inlet.

GC Oven Program: The temperature is programmed to ramp up to allow for the separation of

components based on their boiling points and interactions with the stationary phase.

Mass Spectrometry: The eluting compounds are ionized (e.g., by chemical ionization - CI)

and fragmented.[1] The mass-to-charge ratio of the fragments is measured.

Identification: 5-Phenylundecane is identified by its retention time and the fragmentation

pattern in the mass spectrum. For example, under chemical ionization, characteristic
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fragments at m/z 155 and 231 may be observed.[1]
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Caption: Synthetic workflows for 5-Phenylundecane.
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Structural Modifications for SAR Studies

Investigated Properties
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Caption: Structure-activity relationship exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1205318#chemical-and-physical-properties-of-5-
phenylundecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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